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Compound of Interest

Compound Name: ML318

Cat. No.: B15563388

Initial investigations into the scientific literature have revealed that the compound ML318 is not
a known inhibitor of the KRAS protein. Instead, published research identifies ML318 as an
inhibitor of PvdQ, an enzyme involved in the synthesis of the siderophore pyoverdine in
Pseudomonas aeruginosa.

A comprehensive search for primary studies and discovery literature did not yield any evidence
to support the claim that ML318 targets the KRAS oncogene, a key regulator of cell growth and
proliferation frequently mutated in various cancers. The U.S. National Institutes of Health (NIH)
Probe Reports and associated publications explicitly characterize ML318's activity against
PvdQ[1][2].

The KRAS protein, particularly its mutated forms, has been a significant focus of cancer drug
discovery, leading to the development of specific inhibitors that target mutations like G12C.[3]
The mechanisms of these inhibitors and the assays used to characterize them are well-
documented and distinct from the reported activity of ML318.[4][5][6][7][8]

Given this discrepancy, it is not possible to provide an in-depth technical guide on the "initial
studies and discovery of ML318 as a KRAS inhibitor" as the foundational premise is not
supported by the available scientific data.

We invite the user to clarify their request. Should the interest lie in the discovery and
characterization of a confirmed KRAS inhibitor, we can provide a detailed technical guide on a
relevant compound. Alternatively, if the focus is on the compound ML318, we can prepare a
guide on its discovery as a PvdQ inhibitor and its potential as an anti-bacterial agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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